Cas no 1805962-33-7 (Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805962-33-7
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4864807
• Update Time: 2025-05-26

Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-6(19)3-5-4-18-9(10(13)14)8(12)7(5)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： FRBWUNOVPMHYHI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CC(=O)OCC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805962-33-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805962-33-7) is a complex and highly functionalized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromo, difluoromethyl, and trifluoromethyl substituents, represents a valuable building block for the synthesis of novel pharmaceuticals and agrochemicals.

The chemical structure of Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate is particularly noteworthy. The presence of the bromo group at the 3-position, the difluoromethyl group at the 2-position, and the trifluoromethyl group at the 4-position imparts a high degree of functional versatility and reactivity. These substituents not only enhance the compound's stability but also contribute to its potential as a ligand in various biological systems.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms, due to their unique electronic properties, can significantly influence the pharmacokinetic and pharmacodynamic profiles of drugs. The difluoromethyl and trifluoromethyl groups in Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate are particularly interesting in this context, as they can improve metabolic stability, enhance lipophilicity, and modulate receptor binding affinity.

In terms of synthetic applications, Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate serves as an excellent starting material for the preparation of a wide range of derivatives. The bromo group can be readily substituted or coupled with various nucleophiles or transition metal catalysts to form new carbon-carbon or carbon-heteroatom bonds. This versatility makes it a valuable intermediate in the synthesis of complex molecules with diverse biological activities.

The biological activity of Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate has been explored in several recent studies. One notable application is in the development of pesticides and herbicides. The compound's ability to disrupt specific biological pathways in pests and weeds without causing significant harm to non-target organisms makes it a promising candidate for agrochemical applications.

In the realm of medicinal chemistry, Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate has shown potential as a lead compound for the development of novel therapeutics. For instance, it has been investigated for its anti-cancer properties, particularly in inhibiting specific kinases involved in tumor growth and metastasis. The compound's ability to selectively target these kinases while minimizing off-target effects is a key advantage in drug design.

Furthermore, the compound's structural features make it suitable for use in high-throughput screening (HTS) campaigns. HTS is a critical tool in modern drug discovery, allowing researchers to rapidly identify compounds with desired biological activities from large libraries. The unique combination of functional groups in Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate provides a robust scaffold for generating diverse chemical libraries that can be screened against various targets.

The synthesis of Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate involves several well-established synthetic routes. One common approach involves the sequential introduction of the bromo, difluoromethyl, and trifluoromethyl groups onto a pyridine core. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805962-33-7) is a highly versatile and promising compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features and functional groups make it an attractive starting material for the synthesis of novel derivatives with diverse biological activities. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.